Trihydroxy bile acids, alcohols and derivatives

Trihydroxy bile acids, alcohols, and their derivatives are essential components of the bile system in mammals. These compounds play crucial roles in lipid metabolism, particularly in cholesterol solubilization and excretion. Structurally, trihydroxy bile acids consist of a sterol nucleus with three hydroxyl groups attached, which impart significant solubility properties to these molecules. Bile alcohol derivatives can include various functional groups such as carboxylic acid, sulfate, or glucuronide conjugates, enhancing their biological activity and pharmacological effects. These substances are primarily synthesized in the liver from cholesterol and are secreted into the bile ducts for excretion. They are also critical intermediates in the enterohepatic circulation, facilitating the absorption of dietary lipids. The trihydroxy group confers specific hydrophilic properties that are vital for their interaction with membranes and transport mechanisms within the digestive tract. In pharmaceutical applications, these compounds can serve as precursors for various drug formulations, acting as solubilizers or prodrugs. Their study is fundamental in understanding liver function, cholesterol metabolism, and the broader aspects of lipid homeostasis.
Trihydroxy bile acids, alcohols and derivatives
  • Potentiation of Antitumor Activity by 7-Ethyl-10-hydroxycamptothecin in Combination with Other Chemotherapeutic Agents
    Potentiation of Antitumor Activity by 7-Ethyl-10-hydroxycamptothecin in Combination with Other Chemotherapeutic Agents 7-Ethyl-10-hydroxycamptothecin (EHt) is a potent antitumor agent that has garnered significant attention in the field of biomedicine and oncology. As a semi-synthetic derivative of camptothecin, EHt exhibits strong topoisomerase I activity, making it highly effective in targeting...
  • Cepharanthine: A Novel Compound with Therapeutic Potential in Chemical Biopharmaceuticals
    Cepharanthine: A Novel Compound with Therapeutic Potential in Chemical Biopharmaceuticals Cepharanthine, a naturally occurring alkaloid, has garnered significant attention in the field of medicinal chemistry due to its diverse biological activities. Originally isolated from plants such as Carapichea ipecacuanha , Cepharanthine has shown promise as a potential therapeutic agent in various...
  • Cefovecin Sodium: A Novel Chemotherapeutic Agent in Biopharmaceuticals
    Cefovecin Sodium: A Novel Chemotherapeutic Agent in Biopharmaceuticals Introduction to Cefovecin Sodium Cefovecin sodium is a fourth-generation cephalosporin antibiotic that has garnered significant attention in the field of biopharmaceuticals due to its potent antimicrobial activity and favorable pharmacokinetic properties. This article delves into the chemical structure, therapeutic...
  • Bis(2-Aminoacetoxy)Copper: A Novel Copper Compound with Potential Applications in Chemical Biopharmaceuticals
    Bis(2-Aminoacetoxy)Copper: A Novel Copper Compound with Potential Applications in Chemical Biopharmaceuticals Bis(2-Aminoacetoxy)Copper is a newly synthesized copper compound that has garnered significant attention in the fields of chemistry and biomedicine. This compound, with its unique structure and properties, exhibits potential applications as a chemical biopharmaceutical agent. In this...
  • Beraprost Sodium Salt: A Promising Prostacyclin Analogue in Biopharmaceuticals
    Beraprost Sodium Salt is a synthetic prostacyclin analogue that has gained significant attention in the field of biopharmaceuticals due to its potent therapeutic effects. Prostacyclins are a class of lipid-derived compounds that play a critical role in regulating blood flow and platelet aggregation. Beraprost, specifically, is known for its ability to mimic the biological actions of prostacyclin...